(R)-7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione

• IUPAC Name: (3R)-11-phenylmethoxy-5-oxa-1,2,8-triazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione
• InChI: InChI=1S/C17H17N3O4/c21-13-6-7-20-15(16(13)24-10-12-4-2-1-3-5-12)17(22)19-8-9-23-11-14(19)18-20/h1-7,14,18H,8-11H2/t14-/m0/s1
• InChI Key: HJTRSKVIYMCKJU-AWEZNQCLSA-N
• Canonical SMILES: C1COCC2N1C(=O)C3=C(C(=O)C=CN3N2)OCC4=CC=CC=C4
• Isomeric SMILES: C1COC[C@@H]2N1C(=O)C3=C(C(=O)C=CN3N2)OCC4=CC=CC=C4
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

The compound “®-7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione” is a complex organic molecule. It contains a benzyl ether group, which is a common protective group in organic synthesis. The molecule also contains a [1,4]oxazino ring, which is a type of heterocyclic compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a strategy for the synthesis of fused heterocyclic compounds benzo[e]indolo[1,2-a]pyrrolo/pyrido[2,1-c][1,4]diazepine-3,9-diones via an AgSbF6/gold-complex catalyzed one-pot cascade transformation has been described. This strategy is tolerant of a broad range of substrates and affords a series of intriguing fused diazepinedione heterocycles.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The benzyl ether group can be generated using the Williamson Ether Synthesis. The [1,4]oxazino ring is a type of heterocyclic compound that is part of a larger fused ring system.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the specific conditions and reagents used. For instance, benzyl ethers can undergo various reactions, including deprotection via palladium-catalyzed hydrogenation. Oxidation of alkyl side-chains can also occur under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Benzyl ethers, for example, have specific stability profiles depending on the pH and temperature.

Scientific Research Applications

Synthesis and Efficiency

• The compound is an intermediate in the synthesis of baloxavir marboxil, an anti-influenza agent. A study by Wang et al. (2022) demonstrated a fast and efficient microwave-assisted synthesis using a sulfonate resin solid acid catalyst, greatly reducing reaction time and enhancing yield (Wang et al., 2022).

Antiviral Properties

• Novel substituted polycyclic pyridone derivatives based on this compound, modified from Baloxavir, showed potent anti-influenza virus activity. Tang et al. (2021) discovered that some derivatives inhibited influenza A virus replication at picomolar concentrations, indicating potential as anti-influenza drug candidates (Tang et al., 2021).

Chemical Reactivity and Transformations

• The compound's derivatives exhibit diverse chemical reactivity. For instance, Mironovich et al. (2019) explored the alkylation of related pyrimidotriazine derivatives, contributing to the understanding of its chemical properties (Mironovich et al., 2019).

Future Directions

Research interest in the construction of fused medium-ring [1,4]oxazocines has led to rapid growth in the discovery of biologically active compounds. Therefore, the study and synthesis of complex molecules like “®-7-(Benzyloxy)-3,4,12,12a-tetrahydro-1H-[1,4]oxazino[3,4-c]pyrido[2,1-f][1,2,4]triazine-6,8-dione” could be a promising area for future research.